![molecular formula C16H13FN4OS B2477471 (5-Fluorobenzo[b]thiophen-2-yl)(3-(pyrimidin-2-ylamino)azetidin-1-yl)methanone CAS No. 2034552-48-0](/img/structure/B2477471.png)
(5-Fluorobenzo[b]thiophen-2-yl)(3-(pyrimidin-2-ylamino)azetidin-1-yl)methanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
(5-Fluorobenzo[b]thiophen-2-yl)(3-(pyrimidin-2-ylamino)azetidin-1-yl)methanone, also known as AZD6738, is a potent and selective inhibitor of the enzyme Ataxia Telangiectasia and Rad3-related protein (ATR). ATR is a key regulator of the DNA damage response pathway, which plays a critical role in maintaining genomic stability and preventing cancer development. In recent years, AZD6738 has gained significant attention in the field of cancer research due to its potential as a therapeutic agent for various types of cancer.
Scientific Research Applications
Anticonvulsant and Neuroprotective Properties
Compounds with structural similarities to "(5-Fluorobenzo[b]thiophen-2-yl)(3-(pyrimidin-2-ylamino)azetidin-1-yl)methanone" have been investigated for their anticonvulsant activities. A study by Malik and Khan (2014) explored the synthesis of novel derivatives for their potential as sodium channel blockers and anticonvulsant agents, demonstrating significant protective indexes in comparison to reference drugs like phenytoin (Malik & Khan, 2014).
Antimicrobial Activity
Research by Gadakh et al. (2010) on fluorine-containing compounds, akin to the core structure of the compound , showcased promising antibacterial and antifungal activities. These studies contribute to the understanding of how structural modifications can influence antimicrobial efficacy (Gadakh et al., 2010).
Catalyst-Free Synthesis and Structural Studies
Moreno-Fuquen et al. (2019) developed an efficient method for the synthesis of related compounds through a catalyst- and solvent-free process, highlighting the importance of sustainable and greener synthetic routes in chemical research. Theoretical and crystallographic analyses provided insights into the molecular interactions and structural conformations of these compounds (Moreno-Fuquen et al., 2019).
Imaging Agent Development for Parkinson's Disease
Wang et al. (2017) synthesized a compound for potential use as a PET imaging agent in Parkinson's disease research. This work underscores the relevance of such compounds in developing diagnostic tools for neurodegenerative diseases (Wang et al., 2017).
properties
IUPAC Name |
(5-fluoro-1-benzothiophen-2-yl)-[3-(pyrimidin-2-ylamino)azetidin-1-yl]methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H13FN4OS/c17-11-2-3-13-10(6-11)7-14(23-13)15(22)21-8-12(9-21)20-16-18-4-1-5-19-16/h1-7,12H,8-9H2,(H,18,19,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KDXVGAFLWRKSNG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CN1C(=O)C2=CC3=C(S2)C=CC(=C3)F)NC4=NC=CC=N4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H13FN4OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
328.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(5-Fluorobenzo[b]thiophen-2-yl)(3-(pyrimidin-2-ylamino)azetidin-1-yl)methanone |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.